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Compound of Interest

Compound Name: Irgacure 754

Cat. No.: B1510731

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Irgacure
754, a liquid photoinitiator for UV curable coatings and inks.

Introduction

Irgacure 754 is a high-performance, liquid free-radical photoinitiator used to initiate the
photopolymerization of unsaturated prepolymers, such as acrylates, in combination with mono-
or multifunctional vinyl monomers.[1][2][3][4] It is particularly valued for applications requiring
low residual odor, low emissions, and minimal yellowing after curing.[1][5][6] Chemically, it is a
mixture of oxy-phenyl-acetic acid 2-[2-0x0-2-phenyl-acetoxy-ethoxy]-ethyl ester and oxy-
phenyl-acetic acid 2-[2-hydroxy-ethoxy]-ethyl ester.[5][7][8] Irgacure 754 is a cleavage-type
(Norrish Type 1) photoinitiator, meaning it undergoes cleavage upon UV exposure to form free
radicals that initiate polymerization.[2][9]

Its primary applications are in clear coats for plastics and wood, top coats for PVC floors and
wood parquets, as well as in plastic coatings for electronics like compact discs and cellular
phones.[1][5][6][8]

Physicochemical Properties and Specifications

A summary of the key physical and chemical properties of Irgacure 754 is presented in the
table below.
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Property Value Unit References

Mixture of Oxy-
phenyl-acetic acid 2-
[2-0x0-2-phenyl-

) acetoxy-ethoxy]-ethyl

Chemical Name - [51[71[8]

ester and Oxy-phenyl-
acetic acid 2-[2-
hydroxy-ethoxy]-ethyl

ester

211510-16-6 &

CAS Number 442536.99.4 - [6][8]
Molecular Formula C20H1807

Molecular Weight 370.4 g/mol [10]
Appearance Light yellow liquid - [2][6][7]
Melting Point <-22 °C (2131516171
Density (at 20°C) ~1.22 g/mL [21[31[5]1[ 7]
Viscosity (at 20°C) ~84 mPa:-s [2][31[6][7]

UV Absorption Peaks

(in Methanol) 259,32 nm [21[31(6]

Application Guidelines

Irgacure 754 can be used as the sole photoinitiator or in combination with other photoinitiators
to achieve specific properties such as enhanced through-curing or reactivity.[1][8]

Recommended Concentration

The optimal concentration of Irgacure 754 depends on the film thickness of the coating or ink.
The following are general recommendations:
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Recommended

Film Thickness ) References
Concentration (% wiw)

5-20 um 2-4 [B][11][12]

20 - 200 pum 1-3 [8][11][12]

It is crucial to perform a ladder study (testing a range of concentrations) to determine the
optimal concentration for a specific formulation and curing equipment.[9] Using too little
photoinitiator can lead to incomplete curing, while an excess can cause poor through-cure due

to UV light absorption at the surface.[9]

UV Curing Process

The UV curing process involves the absorption of UV light by the photoinitiator, which then
generates free radicals to initiate polymerization. The efficiency of this process is dependent on
the overlap between the UV lamp's emission spectrum and the photoinitiator's absorption
spectrum.[10] Irgacure 754 has absorption peaks at approximately 255 nm and 325 nm,
making it suitable for use with UV lamps that emit in this range.[2][3][6]
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Diagram of the UV curing process initiated by Irgacure 754.

Experimental Protocol: Preparation and Curing of a
UV Curable Clear Coat

This protocol provides a general procedure for preparing and evaluating a simple UV-curable
clear coating using Irgacure 754.

Materials

o Acrylated Oligomer (e.g., Epoxy Acrylate, Urethane Acrylate)

e Reactive Diluent Monomer (e.g., Tripropyleneglycol Diacrylate - TPGDA)

e Irgacure 754

o Substrate (e.g., wood panel, plastic sheet)

o Applicator (e.g., bar coater, drawdown bar)

e UV Curing System (e.g., mercury vapor lamp, LED lamp with appropriate wavelength)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Formulation Workflow
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Workflow for preparing and testing a UV-curable formulation.
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Procedure

e Preparation of the Formulation:

o In a suitable container, weigh the desired amounts of the acrylated oligomer and reactive
diluent monomer.

o Mix the components thoroughly at room temperature until a homogeneous mixture is
obtained.

o Add the predetermined amount of Irgacure 754 (e.g., 2% w/w) to the mixture.

o Continue mixing until the photoinitiator is completely dissolved. Protect the formulation
from light.

e Application:

o Apply the formulation to the chosen substrate using a bar coater or drawdown bar to
achieve a specific film thickness (e.g., 50 pm).

e Curing:

o Immediately pass the coated substrate under the UV lamp. The belt speed or exposure
time should be adjusted to ensure complete curing.

o The required UV dose will depend on the lamp intensity, film thickness, and the specific
formulation.

o Evaluation of the Cured Film:
o Tack-free Test: Gently touch the surface of the cured film to assess if it is free of tackiness.

o Solvent Resistance: Rub the surface with a cloth soaked in a solvent (e.g., methyl ethyl
ketone - MEK). The number of double rubs until the coating is removed is a measure of
cure and crosslink density.

o Adhesion: Perform a cross-hatch adhesion test (e.g., according to ASTM D3359) to
evaluate the adhesion of the coating to the substrate.
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o Yellowing: Measure the color of the cured film using a spectrophotometer or colorimeter
and compare it to an uncured sample or a standard to assess the degree of yellowing.

Safety and Handling
e Always handle Irgacure 754 in a well-ventilated area.

o Wear appropriate personal protective equipment, including safety glasses, chemical-resistant
gloves, and a lab coat.[13]

e Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[13]

o Store in a cool, dry, and dark place away from heat and direct sunlight.[3][4] Recommended
storage temperature is 20-40 °C. Lower temperatures may cause partial crystallization,
which can be redissolved by gentle warming and stirring.[12]

o For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
manufacturer.[13]

Troubleshooting
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Issue

Potential Cause

Suggested Solution

Incomplete Curing (Tacky

Surface)

Insufficient UV dose, incorrect
photoinitiator concentration,

oxygen inhibition.

Increase UV exposure
time/intensity, optimize
photoinitiator concentration,
consider using an inert
atmosphere (e.g., nitrogen)

during curing.[9]

Poor Adhesion

Improper substrate
preparation, formulation

incompatibility.

Ensure the substrate is clean
and dry before application,
consider using adhesion

promoters in the formulation.

Yellowing

Excessive UV exposure,
formulation components prone

to yellowing.

Optimize UV dose, ensure all
formulation components are
non-yellowing. Irgacure 754 is
known for its minimal yellowing
properties.[1][5][14]

Poor Through-Cure

High photoinitiator
concentration (surface
absorption), high pigment

loading.

Reduce photoinitiator
concentration, consider a
combination with a
photoinitiator that absorbs at
longer wavelengths for better
penetration.[9][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1510731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

